7-(nitromethyl)-1H-indole
Overview
Description
7-(nitromethyl)-1H-indole is a useful research compound. Its molecular formula is C9H8N2O2 and its molecular weight is 176.2. The purity is usually 95%.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis of 7-(nitromethyl)-1H-indole can be achieved through a multi-step process involving the protection of the indole nitrogen, nitration of the protected indole, and deprotection of the nitroindole intermediate.", "Starting Materials": [ "Indole", "Methyl iodide", "Sodium hydride", "Nitric acid", "Sulfuric acid", "Hydrochloric acid", "Sodium bicarbonate", "Sodium chloride", "Water", "Ethyl acetate" ], "Reaction": [ "Step 1: Protection of indole nitrogen with methyl iodide", "React indole with methyl iodide in the presence of sodium hydride to form N-methylindole", "Step 2: Nitration of N-methylindole", "Dissolve N-methylindole in nitric acid and sulfuric acid mixture and cool to 0-5°C", "Add sodium bicarbonate to neutralize the mixture and extract the nitroindole intermediate with ethyl acetate", "Step 3: Deprotection of nitroindole intermediate", "Dissolve nitroindole intermediate in hydrochloric acid and sodium chloride mixture and heat to reflux", "Extract the product with ethyl acetate and dry over anhydrous sodium sulfate", "Purify the product by column chromatography" ] } | |
CAS No. |
2228179-85-7 |
Molecular Formula |
C9H8N2O2 |
Molecular Weight |
176.2 |
Purity |
0 |
Origin of Product |
United States |
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